Cas no 210686-45-6 ([1,1'-Biphenyl]-4-carboxamide, N-[4-(4-thiomorpholinylmethyl)phenyl]-)

[1,1'-Biphenyl]-4-carboxamide, N-[4-(4-thiomorpholinylmethyl)phenyl]- structure
210686-45-6 structure
Product Name:[1,1'-Biphenyl]-4-carboxamide, N-[4-(4-thiomorpholinylmethyl)phenyl]-
CAS No:210686-45-6
MF:C24H24N2OS
MW:388.525164604187
CID:3907488
PubChem ID:473247
Update Time:2025-04-22

[1,1'-Biphenyl]-4-carboxamide, N-[4-(4-thiomorpholinylmethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-4-carboxamide, N-[4-(4-thiomorpholinylmethyl)phenyl]-
    • (4-Phenylphenyl)-N-[4-(1,4-thiazaperhydroin-4-ylmethyl)phenyl]carboxamide
    • CHEMBL291302
    • N-[4-(4-Thiomorpholinylmethyl)phenyl][1,1a(2)-biphenyl]-4-carboxamide
    • 4-phenyl-N-[4-(thiomorpholinomethyl)phenyl]benzamide
    • DTXSID401164237
    • 210686-45-6
    • Inchi: 1S/C24H24N2OS/c27-24(22-10-8-21(9-11-22)20-4-2-1-3-5-20)25-23-12-6-19(7-13-23)18-26-14-16-28-17-15-26/h1-13H,14-18H2,(H,25,27)
    • InChI Key: XEGUXKJQSFZXCI-UHFFFAOYSA-N
    • SMILES: S1CCN(CC2C=CC(=CC=2)NC(C2C=CC(=CC=2)C2C=CC=CC=2)=O)CC1

Computed Properties

  • Exact Mass: 388.16093457Da
  • Monoisotopic Mass: 388.16093457Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 471
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 57.6Ų

[1,1'-Biphenyl]-4-carboxamide, N-[4-(4-thiomorpholinylmethyl)phenyl]- Related Literature

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